![molecular formula C10H4F2N2 B5769818 (2,4-difluorobenzylidene)malononitrile](/img/structure/B5769818.png)
(2,4-difluorobenzylidene)malononitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,4-difluorobenzylidene)malononitrile, also known as DFBN, is a chemical compound that has been widely used in scientific research. DFBN is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and acetone. This compound has been studied for its various applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
Chromogenic Detection of Cyanide in Water
(2,4-difluorobenzylidene)malononitrile derivatives have been utilized in the development of chromogenic devices for detecting cyanide in water. These compounds change color upon interaction with cyanide ions, offering a visual indication of their presence in water samples. This application is particularly relevant in environmental monitoring and water quality assessment (Schramm, Menger, & Machado, 2016).
Probe for Ground State Proton Transfer
Another application is as a photoacid and intramolecular charge transfer (ICT) probe to monitor solvent-specific ground state proton transfer processes. This application is significant in understanding solvent-solute interactions and the dynamics of proton transfer in different media (Panja, 2020).
Nonlinear Optical Properties
Certain derivatives of this compound, like 2-(4-fluorobenzylidene) malononitrile (FBM), exhibit significant third-order nonlinear optical properties. These properties are valuable in the field of photonics and for the development of materials for nonlinear optical applications (Priyadharshini & Kalainathan, 2018).
Mass Spectrometry Analysis
In mass spectrometry, certain malononitrile derivatives are used as matrices for assisting in the laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOFMS). This aids in the analysis of a wide range of compounds, enhancing the capabilities of mass spectrometry in various fields (Wyatt, Stein, & Brenton, 2006).
Fluorescence Switching in Organic Materials
Malononitrile derivatives are also important in the development of organic materials with reversible fluorescence switching capabilities. This feature is useful in creating materials with tunable optical properties for various applications, such as sensors and display technologies (Hariharan, Moon, & Anthony, 2015).
properties
IUPAC Name |
2-[(2,4-difluorophenyl)methylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F2N2/c11-9-2-1-8(10(12)4-9)3-7(5-13)6-14/h1-4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPVPJJVXWIFSCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C=C(C#N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.